Cas no 2229143-08-0 (4-(3-bromoprop-1-en-2-yl)-2-chlorothiophene)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-2-chlorothiophene
• CAS No: 2229143-08-0
• MF: C₇H₆BrClS
• MW: 237.544538974762
• CID: 5976292
• PubChem ID: 165643105
• Update Time: 2025-10-20

4-(3-bromoprop-1-en-2-yl)-2-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-2-chlorothiophene
• 2229143-08-0
• EN300-1921907

• Inchi： 1S/C7H6BrClS/c1-5(3-8)6-2-7(9)10-4-6/h2,4H,1,3H2
• InChI Key： QOBGOSOPUZVGAZ-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CSC(=C1)Cl

Computed Properties

• Exact Mass: 235.90621g/mol
• Monoisotopic Mass: 235.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-2-chlorothiophene

4-(3-Bromoprop-1-en-2-yl)-2-chlorothiophene: A Comprehensive Overview

The compound 4-(3-bromoprop-1-en-2-yl)-2-chlorothiophene, identified by the CAS number 2229143-08-0, is a versatile organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of thiophenes, which are five-membered heterocyclic aromatic compounds containing sulfur. The presence of a bromine atom and a chlorine atom in its structure introduces unique electronic and chemical properties, making it a valuable substrate for further functionalization and synthesis.

Recent studies have highlighted the potential of 4-(3-bromoprop-1-en-2-yl)-2-chlorothiophene in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its use as a building block for constructing conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to undergo various substitution reactions has been leveraged to create tailored materials with enhanced electronic properties.

The synthesis of 4-(3-bromoprop-1-en-2-yl)-2-chlorothiophene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent halogenation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the formation of byproducts and improving overall yield. These improvements are crucial for scaling up production to meet the growing demand in both academic and industrial settings.

In terms of chemical reactivity, 4-(3-bromoprop-1-en-2-yl)-2-chlorothiophene exhibits a high degree of versatility. Its bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the development of novel pharmaceutical intermediates and agrochemical agents. For instance, recent studies have demonstrated its utility in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties.

The structural uniqueness of 4-(3-bromoprop-1-en-2-yl)-2-chlorothiophene also makes it an attractive candidate for click chemistry applications. The presence of both bromine and chlorine atoms allows for multiple points of functionalization, enabling the construction of complex molecular architectures. This capability has been instrumental in advancing research in drug discovery and materials science.

From an environmental perspective, the compound's stability under standard conditions makes it suitable for use in various industrial processes. However, its handling requires adherence to standard safety protocols to minimize exposure risks. Recent studies have also focused on developing eco-friendly synthesis routes for 4-(3-bromoprop-1-en-2-yli)-thiophene derivatives, aligning with global efforts toward sustainable chemistry.

In conclusion, 4-(3-bromopropenyl)-thiophene derivatives, represented by CAS No. 2229143-08-, continue to be a focal point in contemporary chemical research due to their diverse applications and unique chemical properties. As advancements in synthetic methodologies and material science progress, this compound is poised to play an increasingly significant role in shaping future innovations across multiple disciplines.